Cas no 2171836-46-5 (2-{2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidoethoxy}acetic acid)

• Product Name: 2-{2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidoethoxy}acetic acid
• CAS No: 2171836-46-5
• MF: C₂₅H₃₀N₂O₆
• MW: 454.515507221222
• CID: 6121024
• PubChem ID: 165544301
• Update Time: 2025-10-29

2-{2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidoethoxy}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidoethoxy}acetic acid
• 2171836-46-5
• 2-{2-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]ethoxy}acetic acid
• EN300-1491199

• Inchi： 1S/C25H30N2O6/c1-17(10-11-23(28)26-12-13-32-16-24(29)30)14-27-25(31)33-15-22-20-8-4-2-6-18(20)19-7-3-5-9-21(19)22/h2-9,17,22H,10-16H2,1H3,(H,26,28)(H,27,31)(H,29,30)
• InChI Key： CWUNKHLKYUQIIA-UHFFFAOYSA-N
• SMILES： O(C(NCC(C)CCC(NCCOCC(=O)O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 454.21038668g/mol
• Monoisotopic Mass: 454.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 13
• Complexity: 635
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 114Ų

Additional information on 2-{2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidoethoxy}acetic acid

Comprehensive Overview of 2-{2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidoethoxy}acetic acid (CAS No. 2171836-46-5)

2-{2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidoethoxy}acetic acid (CAS No. 2171836-46-5) is a specialized Fmoc-protected amino acid derivative widely utilized in peptide synthesis and bioconjugation. This compound features a unique ether-linked acetic acid side chain, enhancing its solubility and reactivity in solid-phase peptide synthesis (SPPS). Researchers favor it for its ability to introduce PEG-like spacers into peptide backbones, improving bioavailability and pharmacokinetic properties.

The growing demand for precision therapeutics and targeted drug delivery systems has amplified interest in modified amino acids like 2171836-46-5. Its Fmoc group provides orthogonal protection during synthesis, while the ethoxyacetic acid moiety enables site-specific modifications—a critical feature for developing ADC (antibody-drug conjugates) and peptide-based vaccines. Recent publications highlight its role in creating pH-sensitive linkers for smart drug release systems.

From a structural perspective, the compound's 4-methylpentanamido segment contributes to steric stabilization, reducing aggregation in aqueous solutions—a common challenge in biopharmaceutical formulations. Analytical studies using HPLC-MS confirm its high purity (>98%), making it suitable for GMP-grade production. The carboxylic acid terminus further allows activation via EDC/NHS chemistry, facilitating conjugation with nanoparticles or fluorescent probes for diagnostic applications.

Innovative applications of CAS 2171836-46-5 extend to mRNA vaccine adjuvants, where its amphiphilic nature aids in lipid nanoparticle (LNP) formulation. This aligns with current trends in personalized medicine, as evidenced by its mention in patents related to COVID-19 booster designs. The compound's logP value (predicted at 2.1) suggests optimal membrane permeability, addressing industry concerns about peptide delivery across biological barriers.

Quality control protocols for 2-{2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidoethoxy}acetic acid emphasize chiral purity verification via circular dichroism (CD), given its potential use in stereospecific drug development. Storage recommendations (-20°C under argon) reflect its sensitivity to radical oxidation, a key consideration for long-term stability in biologic storage applications.

Emerging research explores its utility in hydrogel crosslinking for 3D bioprinting of tissue scaffolds, leveraging the carboxylate group's metal-coordination capacity. Such multidisciplinary applications position 2171836-46-5 at the intersection of materials science and regenerative medicine, answering frequent search queries about "next-gen biomaterials" and "peptide-modified polymers".